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Compound of Interest

Compound Name: 3-ETHOXYPROPANAL

Cat. No.: B1330410 Get Quote

An In-depth Technical Guide to the Physical Properties of 3-Ethoxypropanal

This technical guide provides a comprehensive overview of the key physical properties of 3-
ethoxypropanal, specifically its boiling point and solubility. The information is tailored for

researchers, scientists, and professionals in drug development who may utilize this compound

in their work. This document includes tabulated quantitative data, detailed experimental

protocols for property determination, and a visualization of the structure-property relationships.

Core Physical Properties of 3-Ethoxypropanal
3-Ethoxypropanal, with the CAS Number 2806-85-1, is an organic compound featuring both

an ether and an aldehyde functional group.[1][2] Its molecular structure influences its physical

characteristics, which are crucial for its handling, application, and behavior in various chemical

systems.

Quantitative Data Summary
The essential physical properties of 3-ethoxypropanal are summarized in the table below.

These values are critical for predicting its behavior in different experimental and industrial

settings.
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Property Value Conditions Source(s)

Boiling Point 136.00 °C (estimated) @ 760.00 mm Hg [1]

Water Solubility
1.043 x 10⁵ mg/L

(estimated)
@ 25 °C [1]

Molecular Formula C₅H₁₀O₂ - [1][2]

Molecular Weight 102.13 g/mol - [2]

Experimental Protocols for Property Determination
Accurate determination of physical properties is fundamental. The following sections describe

generalized, standard laboratory protocols for measuring the boiling point and solubility of an

aldehyde like 3-ethoxypropanal.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a compound like 3-ethoxypropanal, a microscale distillation or the Thiele tube

method is suitable.

Method 1: Distillation This method is used to purify the liquid and determine its boiling point

simultaneously.

Apparatus Setup: Assemble a distillation apparatus consisting of a round-bottom flask, a

condenser, a thermometer, and a collection vessel.

Sample Preparation: Place a small volume of 3-ethoxypropanal into the round-bottom flask

along with boiling chips to ensure smooth boiling.

Heating: Gently heat the flask using a heating mantle or water bath.

Temperature Reading: Position the thermometer bulb just below the side arm of the

distillation head to accurately measure the temperature of the vapor that is in equilibrium with

the boiling liquid.
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Observation: As the liquid boils, the vapor will rise, pass into the condenser, liquefy, and

collect in the receiving flask.[3]

Data Recording: Record the temperature when it becomes constant. This stable temperature

is the boiling point of the liquid at the prevailing atmospheric pressure.[3] It is important to

also record the barometric pressure, as boiling point varies with pressure.[4]

Method 2: Thiele Tube Method This is a microscale method ideal for small sample quantities.

Sample Preparation: Place a small amount (0.5-1 mL) of 3-ethoxypropanal into a small test

tube (Durham tube).

Capillary Tube: Invert a sealed-end capillary tube and place it into the sample.

Apparatus Setup: Attach the test tube to a thermometer using a rubber band, ensuring the

sample is level with the thermometer bulb.

Heating: Immerse the assembly in a Thiele tube containing mineral oil, ensuring the sample

is below the oil level.

Observation: Heat the side arm of the Thiele tube gently.[4] As the temperature rises, a

stream of bubbles will emerge from the capillary tube.

Data Recording: Stop heating and allow the apparatus to cool. The boiling point is the

temperature at which the liquid is drawn back into the capillary tube.[4]

Determination of Solubility
The solubility of aldehydes and ketones in water is dependent on their ability to form hydrogen

bonds with water molecules via the carbonyl group's oxygen atom.[5][6] As the carbon chain

length increases, solubility tends to decrease.[5][7]

Protocol: Qualitative Solubility Test in Water

Sample Preparation: In a small test tube, add approximately 0.1 mL (2-3 drops) of 3-
ethoxypropanal.

Solvent Addition: Add approximately 3 mL of deionized water to the test tube in portions.
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Mixing: After each addition, gently shake the test tube to facilitate mixing.

Observation: Observe whether the 3-ethoxypropanal dissolves completely to form a

homogenous solution or if it forms a separate layer, indicating insolubility.

Classification: A compound is generally considered "soluble" if it dissolves to the extent of

about 3 grams per 100 mL of solvent. For qualitative purposes, the formation of a single

clear phase indicates solubility.[8] Given its structure with five carbons, 3-ethoxypropanal is
expected to have significant, though not infinite, water solubility.[5]

Visualization of Structure-Property Relationships
The physical properties of 3-ethoxypropanal are a direct consequence of its molecular

structure. The following diagram illustrates the key structural features and their influence on its

boiling point and solubility.
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Caption: Relationship between 3-ethoxypropanal's structure and its physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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